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Abstract

This technical guide provides a comprehensive overview of 4-Phenethoxy-1H-pyrazole, a

molecule of significant interest within the field of medicinal chemistry. The pyrazole nucleus is a

well-established "privileged scaffold," forming the core of numerous approved pharmaceutical

agents.[1] This document details the physicochemical properties of 4-Phenethoxy-1H-
pyrazole, with a primary focus on its molecular weight and structure. A robust synthetic

protocol via Williamson ether synthesis is presented, alongside standard analytical techniques

for its characterization. Furthermore, the guide explores the potential applications of this

compound in drug discovery, grounded in the wide-ranging biological activities of the pyrazole

class of compounds. This paper is intended for researchers, scientists, and professionals in

drug development seeking to understand and utilize this promising molecular entity.

Introduction: The Pyrazole Scaffold in Medicinal
Chemistry
Pyrazoles are five-membered heterocyclic aromatic compounds containing two adjacent

nitrogen atoms. This structural motif is of paramount importance in drug discovery, as

evidenced by its presence in a multitude of commercially successful drugs.[1] The pyrazole ring
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system's utility stems from its ability to engage in various non-covalent interactions, including

hydrogen bonding and π-stacking, with biological targets. Its metabolic stability and synthetic

tractability further enhance its appeal as a core structural component in novel therapeutic

agents.

Compounds incorporating the pyrazole scaffold exhibit a broad spectrum of pharmacological

activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[2]

Notable examples of pyrazole-containing drugs include Celecoxib, a selective COX-2 inhibitor

for treating inflammation, and Rimonabant, an anti-obesity agent. The versatility of the pyrazole

ring allows for substitution at various positions, enabling the fine-tuning of a molecule's steric,

electronic, and pharmacokinetic properties to achieve desired therapeutic effects. This guide

focuses on a specific derivative, 4-Phenethoxy-1H-pyrazole, to illustrate the synthesis,

characterization, and potential utility of this important class of compounds.

Physicochemical Properties of 4-Phenethoxy-1H-
pyrazole
The fundamental physicochemical properties of 4-Phenethoxy-1H-pyrazole are crucial for its

handling, characterization, and application in research settings. While experimental data for

this specific molecule is not widely published, its key properties can be accurately calculated

based on its constituent parts: a pyrazole ring and a phenethoxy substituent.
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Property Value Source

IUPAC Name
4-(2-phenylethoxy)-1H-

pyrazole
Calculated

Molecular Formula C₁₁H₁₂N₂O Calculated

Molecular Weight 202.23 g/mol Calculated

Exact Mass 202.09496 g/mol Calculated

Monoisotopic Mass 202.09496 Da Calculated

Calculated LogP 1.8 - 2.2 Estimated

Hydrogen Bond Donors 1 Calculated

Hydrogen Bond Acceptors 2 Calculated

Rotatable Bonds 3 Calculated

Note: The molecular weight is calculated from the molecular formula C₁₁H₁₂N₂O (C: 1112.011
+ H: 121.008 + N: 214.007 + O: 115.999).

Synthesis and Characterization
The synthesis of 4-Phenethoxy-1H-pyrazole can be efficiently achieved through a Williamson

ether synthesis, a robust and widely used method for forming ethers.[3][4][5] This approach

involves the reaction of a deprotonated 4-hydroxy-1H-pyrazole with a suitable phenethyl halide.

Synthetic Pathway: Williamson Ether Synthesis
The proposed synthesis is a two-step process starting from commercially available materials.

The key is the formation of an ether linkage at the 4-position of the pyrazole ring.

Preparation of the Alkoxide: 4-Hydroxy-1H-pyrazole is treated with a strong base, such as

sodium hydride (NaH), in an aprotic polar solvent like tetrahydrofuran (THF) or

dimethylformamide (DMF).[6] The base deprotonates the hydroxyl group to form a more

nucleophilic sodium pyrazol-4-oxide.
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Nucleophilic Substitution (SN2): The resulting alkoxide then reacts with (2-

bromoethyl)benzene via a bimolecular nucleophilic substitution (SN2) mechanism.[5] The

alkoxide attacks the electrophilic carbon attached to the bromine, displacing the bromide ion

and forming the desired 4-phenethoxy-1H-pyrazole.

The causality behind this choice of reaction is its high efficiency and reliability for creating ether

bonds, particularly when using a primary alkyl halide like (2-bromoethyl)benzene, which

minimizes competing elimination reactions.[6]

Starting Materials

Reaction Steps
Final Product

4-Hydroxy-1H-pyrazole

Deprotonation

2-Bromoethylbenzene

SN2 ReactionNaH
Base in THF Alkoxide Intermediate

4-Phenethoxy-1H-pyrazolePurification
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Caption: Synthetic workflow for 4-Phenethoxy-1H-pyrazole.

Characterization Methods
To confirm the identity and purity of the synthesized product, a combination of standard

analytical techniques is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the pyrazole

ring protons (typically two singlets or doublets in the aromatic region), the two methylene
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groups of the phenethoxy chain (appearing as triplets), and the five protons of the terminal

phenyl group.

¹³C NMR: The carbon NMR spectrum will corroborate the structure by showing signals for

each unique carbon atom in the molecule, including those in the pyrazole and phenyl

rings, and the two aliphatic carbons of the ethoxy bridge.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to

confirm the molecular formula by providing a highly accurate mass measurement of the

molecular ion (M+). The observed mass should match the calculated exact mass of

202.0950 g/mol .

Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands,

including N-H stretching from the pyrazole ring (around 3100-3300 cm⁻¹), C-H stretching

from the aromatic and aliphatic groups, C=C and C=N stretching from the aromatic rings,

and a strong C-O stretching band for the ether linkage (typically in the 1050-1250 cm⁻¹

region).

Potential Applications in Drug Discovery
The pyrazole scaffold is a cornerstone of modern medicinal chemistry, with derivatives showing

a vast array of biological activities.[7] While 4-Phenethoxy-1H-pyrazole itself has not been

extensively studied, its structure suggests several promising avenues for therapeutic research.

The introduction of the phenethoxy group at the C4 position provides a lipophilic side chain that

can interact with hydrophobic pockets in enzyme active sites or receptors. This modification

could be particularly relevant for targeting protein kinases, a class of enzymes frequently

implicated in cancer and inflammatory diseases. Many successful kinase inhibitors feature a

core heterocycle, like pyrazole, coupled with a side chain that occupies a specific binding

region.
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Caption: Hypothetical inhibition of a kinase signaling pathway.

Experimental Protocols
Protocol for Synthesis of 4-Phenethoxy-1H-pyrazole
Materials:

4-Hydroxy-1H-pyrazole
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Sodium hydride (60% dispersion in mineral oil)

Anhydrous Tetrahydrofuran (THF)

(2-bromoethyl)benzene

Saturated aqueous ammonium chloride (NH₄Cl)

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous THF under an inert

atmosphere (e.g., nitrogen or argon), add a solution of 4-hydroxy-1H-pyrazole (1.0

equivalent) in THF dropwise at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until hydrogen

gas evolution ceases. This indicates the formation of the sodium salt.

Cool the mixture back to 0 °C and add (2-bromoethyl)benzene (1.1 equivalents) dropwise.

Allow the reaction to warm to room temperature and then heat to reflux (approx. 66 °C) for

12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

After completion, cool the reaction to room temperature and cautiously quench by the slow

addition of saturated aqueous NH₄Cl solution.

Extract the aqueous layer with ethyl acetate (3 times).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and

concentrate under reduced pressure.
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Purify the crude product by flash column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 4-Phenethoxy-1H-
pyrazole.

Protocol for NMR Characterization
Procedure:

Prepare a sample by dissolving approximately 5-10 mg of the purified product in 0.6-0.7 mL

of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

Acquire a ¹H NMR spectrum. Typical parameters on a 400 MHz spectrometer would include

a 90° pulse, a relaxation delay of 1-2 seconds, and 16-32 scans.

Integrate the peaks and determine the chemical shifts (referenced to the residual solvent

peak or tetramethylsilane).

Acquire a ¹³C NMR spectrum. This typically requires a larger number of scans (e.g., 1024 or

more) due to the lower natural abundance of the ¹³C isotope.

Analyze the resulting spectra to confirm that the obtained proton and carbon signals are

consistent with the structure of 4-Phenethoxy-1H-pyrazole.

Conclusion
4-Phenethoxy-1H-pyrazole represents a synthetically accessible derivative of the

pharmacologically significant pyrazole scaffold. This guide has detailed its core

physicochemical properties, centering on its calculated molecular weight of 202.23 g/mol and

molecular formula of C₁₁H₁₂N₂O. A reliable synthetic route and standard characterization

protocols have been provided to facilitate its preparation and verification in a laboratory setting.

Given the proven therapeutic potential of pyrazole derivatives, 4-Phenethoxy-1H-pyrazole
stands as a promising candidate for further investigation in various drug discovery programs,

particularly in the development of novel kinase inhibitors and other targeted therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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